2-Oxo-2-phenylethyl 4-(dipropylsulfamoyl)benzoate

• Molecular Formula: C21H25NO5S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: phenacyl 4-(dipropylsulfamoyl)benzoate
• InChI: InChI=1S/C21H25NO5S/c1-3-14-22(15-4-2)28(25,26)19-12-10-18(11-13-19)21(24)27-16-20(23)17-8-6-5-7-9-17/h5-13H,3-4,14-16H2,1-2H3
• InChI Key: XZLKOSUTCCGEPP-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCC(=O)C2=CC=CC=C2

Description

2-Oxo-2-phenylethyl 4-(dipropylsulfamoyl)benzoate is a chemical compound with the molecular formula C21H25NO5S and a molecular weight of 403.49 g/mol . This compound is known for its unique structure, which includes a phenyl group, a benzoate ester, and a dipropylsulfamoyl group. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

The synthesis of 2-Oxo-2-phenylethyl 4-(dipropylsulfamoyl)benzoate involves several steps. One common method includes the esterification of 4-(dipropylsulfamoyl)benzoic acid with 2-oxo-2-phenylethanol. The reaction typically requires a catalyst such as sulfuric acid or hydrochloric acid and is carried out under reflux conditions. The product is then purified using recrystallization or chromatography techniques .

Chemical Reactions Analysis

2-Oxo-2-phenylethyl 4-(dipropylsulfamoyl)benzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, where nucleophiles like amines or thiols replace the dipropyl groups.

Scientific Research Applications

2-Oxo-2-phenylethyl 4-(dipropylsulfamoyl)benzoate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various derivatives and intermediates.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent for treating various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 2-Oxo-2-phenylethyl 4-(dipropylsulfamoyl)benzoate involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to changes in cellular pathways. For example, it may inhibit the activity of sulfonamide-sensitive enzymes, affecting metabolic processes and leading to its biological effects .

Comparison with Similar Compounds

2-Oxo-2-phenylethyl 4-(dipropylsulfamoyl)benzoate can be compared with other similar compounds, such as:

2-Oxo-2-phenylethyl 4-(dimethylsulfamoyl)benzoate: This compound has a similar structure but with dimethyl groups instead of dipropyl groups, leading to different chemical and biological properties.

2-Oxo-2-phenylethyl 4-(diethylsulfamoyl)benzoate: The presence of diethyl groups instead of dipropyl groups can affect the compound’s reactivity and applications.

2-Oxo-2-phenylethyl 4-(dibutylsulfamoyl)benzoate: The larger butyl groups can lead to differences in solubility and interaction with biological targets.